(+)-p-Menta-1-en-9-ol

Specification

• Description: p-Menth-1-en-9-ol belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. p-Menth-1-en-9-ol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, p-menth-1-en-9-ol is primarily located in the cytoplasm. p-Menth-1-en-9-ol exists in all eukaryotes, ranging from yeast to humans. p-Menth-1-en-9-ol is a fruity and herbal tasting compound that can be found in bilberry, citrus, fruits, and lemon. This makes p-menth-1-en-9-ol a potential biomarker for the consumption of these food products.
• CAS No.: 13835-30-8
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: (2R)-2-[(1R)-4-methylcyclohex-3-en-1-yl]propan-1-ol
• Standard InChI: InChI=1S/C10H18O/c1-8-3-5-10(6-4-8)9(2)7-11/h3,9-11H,4-7H2,1-2H3/t9-,10-/m0/s1
• Standard InChI Key: ZTYHGIAOVUPAAH-UWVGGRQHSA-N
• Isomeric SMILES: CC1=CC[C@@H](CC1)[C@@H](C)CO
• SMILES: CC1=CCC(CC1)C(C)CO
• Canonical SMILES: CC1=CCC(CC1)C(C)CO